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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Disperse Red 278 in

digital textile printing, with a focus on applications for polyester fabrics. The information is

intended to guide researchers and scientists in developing and utilizing this dye for high-

performance textile applications.

Introduction
Disperse Red 278 is a monoazo disperse dye with the chemical formula C₂₂H₂₅N₅O₇ and CAS

number 68248-10-2.[1][2] It is characterized by its brilliant red shade and is primarily used for

the dyeing and printing of polyester and its blends.[1][3][4] Its application in digital textile

printing, particularly through dye sublimation and direct-to-fabric methods, is of significant

interest due to the growing demand for customized and high-quality printed textiles. This

document outlines the key properties, ink formulation guidelines, printing protocols, and safety

considerations for Disperse Red 278.

Physicochemical Properties and Performance Data
A successful digital textile printing process relies on the precise control of the physicochemical

properties of the ink and the resulting performance of the printed fabric. The following tables

summarize key data for Disperse Red 278.

Table 1: General Properties of Disperse Red 278
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Property Value Reference

C.I. Name Disperse Red 278 [1]

CAS Number 68248-10-2 [1][2][5]

Molecular Formula C₂₂H₂₅N₅O₇ [1][2][5]

Molecular Weight 471.46 g/mol [1][2]

Appearance Red crystalline powder [4]

Chemical Class Monoazo [1][2]

Table 2: Typical Ink Formulation Properties for Disperse Dyes

Property Target Value Significance Reference

Viscosity (at 25°C) 2.0 - 4.0 mPa·s

Affects jetting

performance and drop

formation.

Surface Tension 30 - 40 mN/m

Influences drop

spreading and

substrate wetting.

Particle Size (D50) < 150 nm

Critical for preventing

nozzle clogging and

ensuring stability.

pH 7.0 - 9.0

Affects ink stability

and interaction with

printhead

components.

Table 3: Color Fastness Properties of Disperse Red 278 on Polyester
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Fastness Test Rating (Scale 1-5) Standard (Typical) Reference

Light Fastness (Xenon

Arc)
5-6 ISO 105-B02 [6]

Washing Fastness 4-5 ISO 105-C06 [6]

Sublimation Fastness 4-5 ISO 105-P01 [6]

Rubbing Fastness

(Dry)
4-5 ISO 105-X12 [6]

Rubbing Fastness

(Wet)
4-5 ISO 105-X12 [6]

Experimental Protocols
The following protocols provide a general framework for the preparation of a Disperse Red
278 nano-ink and its application in digital textile printing on polyester. These should be

considered as starting points and may require optimization based on specific equipment and

substrate characteristics.

Preparation of Disperse Red 278 Nano-Ink
This protocol is adapted from a method for preparing disperse dye nano-inks and is a

representative procedure.

Materials:

Disperse Red 278 powder

Dispersant (e.g., naphthalene sulfonic acid-formaldehyde condensate)

Humectant (e.g., diethylene glycol or glycerol)

Defoamer (e.g., organosilicon-based)

Deionized water

pH adjuster (e.g., triethanolamine)
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Zirconia beads (0.4-0.6 mm diameter)

Equipment:

High-speed disperser or planetary ball mill

Magnetic stirrer

pH meter

Particle size analyzer

Viscometer

Tensiometer

Vacuum filtration system with 0.22 µm membrane

Procedure:

Preparation of the Mill Base:

In a suitable container, combine Disperse Red 278 (e.g., 10-15 wt%), dispersant (e.g., 5-

10 wt%), a portion of the humectant (e.g., 10-15 wt%), and deionized water (e.g., 60-75

wt%).

Add zirconia beads as the grinding medium. The weight ratio of the dye to the grinding

medium should be approximately 1:4 to 1:10.

Mill the mixture in a planetary ball mill or a high-speed disperser at a high speed (e.g., 800

rpm) for several hours (e.g., 3-6 hours) until the desired particle size is achieved. Monitor

the particle size distribution periodically.

Ink Formulation:

Transfer the mill base to a separate vessel.
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Under constant stirring, add the remaining humectant, a small amount of defoamer (e.g.,

0.1-0.5 wt%), and any other functional additives.

Adjust the pH of the ink to the target range (e.g., 7.0-9.0) using a suitable pH adjuster.

Continue stirring until a homogeneous dispersion is obtained.

Purification and Characterization:

Filter the formulated ink through a 0.22 µm membrane using a vacuum filtration system to

remove any large particles or agglomerates.

Characterize the final ink for its viscosity, surface tension, particle size distribution, and pH

to ensure it meets the specifications for the intended inkjet printer.

Digital Textile Printing and Fixation
Materials:

Prepared Disperse Red 278 nano-ink

100% Polyester fabric, pre-treated for digital printing

Digital textile printer with a suitable printhead (e.g., piezoelectric)

Equipment:

Digital textile printer

Heat press or steamer

Washing equipment (e.g., laboratory-scale washing machine)

Spectrophotometer for color measurement

Procedure:

Substrate Preparation:
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Ensure the polyester fabric is clean, dry, and free from any impurities. For direct-to-fabric

printing, the fabric should be pre-treated with a coating that enhances print definition and

color yield.

Digital Printing:

Load the Disperse Red 278 nano-ink into the designated ink channel of the digital textile

printer.

Set the printing parameters, such as resolution (e.g., 720x720 dpi), ink droplet size, and

printing speed, according to the desired print quality and fabric type.

Print the desired design onto the polyester fabric.

Drying:

Allow the printed fabric to air dry or use a low-temperature inline dryer to evaporate the

water and solvents from the ink.

Fixation (Sublimation):

Using a Heat Press (for transfer or direct printing): Place the printed fabric in a heat press.

Typical conditions for polyester are 180-210°C for 30-60 seconds. The exact temperature

and time will depend on the fabric thickness and ink formulation.

Using a Steamer (for direct printing): Pass the printed fabric through a high-temperature

steamer. For disperse dyes on polyester, superheated steam at 170-180°C for 6-8 minutes

is a common practice.

Post-Treatment (Washing):

After fixation, wash the printed fabric to remove any unfixed dye and auxiliary chemicals. A

typical washing process involves a rinse in cold water, followed by a wash with a non-ionic

detergent at 60-70°C, and then further rinsing until the water runs clear.

Drying:

Dry the washed fabric in an oven or a stenter.
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Evaluation:

Evaluate the color strength (K/S value), color fastness (to light, washing, and rubbing

according to ISO standards), and print quality (sharpness, color vibrancy) of the final

printed fabric.

Visualizations
Digital Textile Printing Workflow
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Caption: Workflow for digital textile printing with Disperse Red 278.
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Dye Fixation on Polyester Fiber
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Caption: Mechanism of Disperse Red 278 fixation on polyester.

Safety and Handling
Disperse Red 278, like other disperse dyes, should be handled with appropriate safety

precautions.
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Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat. In case

of significant dust generation, use respiratory protection.

Handling: Avoid creating dust. Use in a well-ventilated area.

Storage: Store in a cool, dry place away from direct sunlight and sources of ignition. Keep

containers tightly closed.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

For detailed safety information, refer to the specific Safety Data Sheet (SDS) provided by the

manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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